Cas no 181962-52-7 ((1R)-1-2-(Benzyloxy)phenylethan-1-ol)

(1R)-1-2-(Benzyloxy)phenylethan-1-ol structure
181962-52-7 structure
Product Name:(1R)-1-2-(Benzyloxy)phenylethan-1-ol
CAS No:181962-52-7
MF:C15H16O2
MW:228.286344528198
CID:5055901
Update Time:2023-11-22

(1R)-1-2-(Benzyloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-[2-(benzyloxy)phenyl]ethan-1-ol
    • (R)-1-[2-(Benzyloxy)phenyl]ethanol
    • NE38903
    • (1R)-1-(2-phenylmethoxyphenyl)ethanol
    • (1R)-1-2-(Benzyloxy)phenylethan-1-ol
    • Inchi: 1S/C15H16O2/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13/h2-10,12,16H,11H2,1H3/t12-/m1/s1
    • InChI Key: ZCLOSPAJWAFSDG-GFCCVEGCSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC=CC=1[C@@H](C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 211
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.5

(1R)-1-2-(Benzyloxy)phenylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(1R)-1-[2-(Benzyloxy)phenyl]ethan-1-ol
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Enamine
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(1R)-1-[2-(benzyloxy)phenyl]ethan-1-ol
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Enamine
EN300-64908-0.25g
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Enamine
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Enamine
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